2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one

• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-(benzylamino)-3-(2-hydroxyethyliminomethyl)-9-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H20N4O2/c1-14-6-5-10-23-18(14)22-17(16(19(23)25)13-20-9-11-24)21-12-15-7-3-2-4-8-15/h2-8,10,13,21,24H,9,11-12H2,1H3
• InChI Key: RKLJJLLJFJWUQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=NCCO)NCC3=CC=CC=C3

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused bicyclic scaffold with a pyrimidinone core. The structure features a 9-methyl group, a benzylamino substituent at position 2, and a (2-hydroxyethyl)iminomethyl group at position 3. The synthesis of such derivatives often involves condensation reactions, as seen in analogous preparations of 3-(2-chloroethyl)-substituted pyrido-pyrimidinones, which utilize activating agents and catalysts to achieve high purity . The E-configuration of the imine group at position 3 is critical for maintaining stereochemical integrity, which can influence biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrido[1,2-A]pyrimidin-4-one core, followed by the introduction of the benzylamino and hydroxyethylimino groups. The reaction conditions often require the use of specific catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name (Reference)	Substituent at Position 2	Substituent at Position 3	Key Functional Groups	Molecular Weight*	Potential Biological Activity	Solubility Profile
Target Compound	Benzylamino	(E)-(2-Hydroxyethylimino)methyl	Benzyl, hydroxyethyl	~393.4 g/mol	Kinase inhibition, antimicrobial	Moderate (polar solvents)
	Allylamino	(Z)-Thiazolidinone-benzodioxolyl	Thiazolidinone, benzodioxolyl	~567.6 g/mol	Anticancer, antimicrobial	Low (lipophilic)
	Phenethylamino	(E)-Phenethyliminomethyl	Phenethyl	~454.5 g/mol	CNS targeting, receptor antagonism	Low (high lipophilicity)
	Furan-2-ylmethylamino	(E)-(2-Hydroxyethylimino)methyl	Furan, hydroxyethyl	~379.4 g/mol	Antiviral, anti-inflammatory	Moderate (polar solvents)
	Ethylamino	(E)-Ethyliminomethyl	Ethyl	~301.3 g/mol	Metabolic stability, enzyme inhibition	Low (non-polar solvents)

*Molecular weights are approximate, calculated based on substituent contributions.

Key Observations:

Substituent Effects on Solubility: The hydroxyethyl group in the target compound and ’s analogue enhances solubility in polar solvents compared to purely aromatic (e.g., phenethyl in ) or sulfur-containing (e.g., thiazolidinone in ) substituents . Ethyl substituents () reduce solubility due to their hydrophobic nature but may improve metabolic stability .

Biological Activity Correlations: Benzyl and phenethyl groups (target compound and ) are associated with enhanced binding to aromatic-rich enzyme pockets, such as kinases or neurotransmitter receptors . The thiazolidinone ring in ’s compound is a known pharmacophore in antimicrobial and anticancer agents, suggesting divergent therapeutic applications compared to the target compound .

Stereochemical and Electronic Influences: The E-configuration of the imine group in the target compound and ensures optimal spatial alignment for target interactions, whereas Z-configurations (e.g., ) may alter binding kinetics .

Research Findings and Implications

• Synthetic Feasibility : The target compound’s synthesis likely follows pathways similar to those in , which employs one-pot reactions with activating agents to achieve high yields .
• Therapeutic Potential: Unlike the thiazolidinone derivative (), the hydroxyethylimino group in the target compound may favor solubility-driven applications, such as oral bioavailability in kinase inhibitors .
• Comparative Limitations : The phenethyl analogue () exhibits higher lipophilicity, which could limit aqueous solubility but enhance blood-brain barrier penetration for CNS targets .

Biological Activity

2-(Benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one is a synthetic compound with potential biological activities. This article reviews its biological properties, including antimicrobial, antioxidant, and DNA interaction activities.

• Molecular Formula : C19H20N4O2
• Molecular Weight : 336.39 g/mol
• IUPAC Name : 2-(benzylamino)-3-[(E)-[(2-hydroxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Formation of the Pyrido[1,2-a]pyrimidin-4-one Core : Achieved through cyclization reactions.
• Introduction of Substituents : Benzylamine and hydroxyethyl groups are introduced through nucleophilic substitution.
• Methylation : Methyl groups are added using appropriate methylating agents.

Antimicrobial Activity

Research indicates that the compound exhibits significant antimicrobial properties against various bacterial strains. In vitro studies have shown effectiveness against:

• Gram-positive bacteria : Staphylococcus aureus, Enterococcus faecalis
• Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa

The compound's activity was measured through minimum inhibitory concentration (MIC) assays, showing promising results comparable to standard antibiotics .

Antioxidant Activity

The antioxidant potential of the compound was evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging method. Results indicated that the compound effectively scavenged free radicals, demonstrating a dose-dependent response. The antioxidant activity was compared to butylated hydroxytoluene (BHT), a common antioxidant standard .

DNA Interaction Studies

Studies have shown that this compound interacts with DNA, leading to cleavage under certain conditions. The mechanism involves electrostatic binding to DNA, which may induce structural changes and subsequent cleavage. This property is significant for potential therapeutic applications targeting cancer cells .

Case Study 1: Antimicrobial Efficacy

A study conducted on synthesized derivatives of similar compounds showed that those containing the pyrido[1,2-a]pyrimidin structure exhibited enhanced antibacterial activity against resistant strains of bacteria. The findings suggest a correlation between structural modifications and biological efficacy .

Case Study 2: Antioxidant Properties

In another investigation focusing on antioxidant properties, the compound was tested alongside other Schiff base derivatives. Results indicated superior antioxidant capabilities in comparison to traditional antioxidants like ascorbic acid, highlighting its potential for use in formulations aimed at oxidative stress mitigation in biological systems .

Data Tables

Biological Activity	Test Method	Results
Antimicrobial	MIC Assay	Effective against S. aureus and E. coli
Antioxidant	DPPH Method	Significant scavenging activity compared to BHT
DNA Interaction	Cleavage Assay	Induced cleavage observed with electrostatic binding